Cas no 1694962-90-7 (4-(2-methylbut-3-yn-2-yl)aminopyrimidine-5-carboxylic acid)

• Product Name: 4-(2-methylbut-3-yn-2-yl)aminopyrimidine-5-carboxylic acid
• CAS No: 1694962-90-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5833461
• PubChem ID: 130484567
• Update Time: 2025-06-13

4-(2-methylbut-3-yn-2-yl)aminopyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methylbut-3-yn-2-ylamino)pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-[(1,1-dimethyl-2-propyn-1-yl)amino]-
• 4-(2-methylbut-3-yn-2-yl)aminopyrimidine-5-carboxylic acid
• 1694962-90-7
• 4-[(2-Methylbut-3-yn-2-yl)amino]pyrimidine-5-carboxylic acid
• 4-[(2-Methylbut-3-yn-2-yl)amino]pyrimidine-5-carboxylicacid
• EN300-1449885

• Inchi： 1S/C10H11N3O2/c1-4-10(2,3)13-8-7(9(14)15)5-11-6-12-8/h1,5-6H,2-3H3,(H,14,15)(H,11,12,13)
• InChI Key： WDMDPTFIMIFNMA-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(O)=O)C(NC(C)(C)C#C)=N1

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 407.6±40.0 °C(Predicted)
• pka: 1.02±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-(2-methylbut-3-yn-2-yl)aminopyrimidine-5-carboxylic acid

Research Briefing on 4-(2-methylbut-3-yn-2-yl)aminopyrimidine-5-carboxylic acid (CAS: 1694962-90-7)

4-(2-methylbut-3-yn-2-yl)aminopyrimidine-5-carboxylic acid (CAS: 1694962-90-7) is a novel pyrimidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of intense research interest.

The synthesis of 4-(2-methylbut-3-yn-2-yl)aminopyrimidine-5-carboxylic acid involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, facilitating further exploration of its pharmacological properties. The compound's structure, featuring a pyrimidine core with a carboxylic acid moiety and an alkyne-substituted amine, provides a versatile scaffold for chemical modifications and derivatization.

In terms of biological activity, preliminary studies have demonstrated that 4-(2-methylbut-3-yn-2-yl)aminopyrimidine-5-carboxylic acid exhibits significant inhibitory effects on specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, recent in vitro assays have revealed its potent activity against protein kinases, which are critical regulators of cell signaling. These findings suggest potential applications in the development of novel therapeutics for cancer and inflammatory diseases.

Furthermore, the compound's pharmacokinetic properties, including its solubility, stability, and bioavailability, have been investigated in recent preclinical studies. These studies highlight the challenges and opportunities associated with its development as a drug candidate. For example, while the compound shows favorable solubility in aqueous solutions, its metabolic stability in vivo requires further optimization to enhance its therapeutic efficacy.

Recent collaborations between academic and industrial researchers have accelerated the exploration of 4-(2-methylbut-3-yn-2-yl)aminopyrimidine-5-carboxylic acid. These efforts have led to the identification of novel analogs with improved biological activity and reduced toxicity. Such advancements underscore the compound's potential as a lead molecule in drug discovery programs.

In conclusion, 4-(2-methylbut-3-yn-2-yl)aminopyrimidine-5-carboxylic acid (CAS: 1694962-90-7) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in disease models.